Cas no 95035-37-3 (5,6,8-Quinoxalinetriol)

• Product Name: 5,6,8-Quinoxalinetriol
• CAS No: 95035-37-3
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 799108
• PubChem ID: 136275399
• Update Time: 2025-04-19

5,6,8-Quinoxalinetriol Chemical and Physical Properties

Names and Identifiers

• 5,6,8-Quinoxalinetriol
• 8-hydroxy-1,4-dihydroquinoxaline-5,6-dione
• DTXSID00669196
• 95035-37-3
• Quinoxaline-5,6,8-triol

• Inchi： 1S/C8H6N2O3/c11-4-3-5(12)8(13)7-6(4)9-1-2-10-7/h1-3,11-13H
• InChI Key： HHRLJHRAHCBBRY-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C2C1=NC=CN=2)O)O

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.5Ų